Cas no 338971-38-3 (LacNAc-ethyl azide)

• Product Name: LacNAc-ethyl azide
• CAS No: 338971-38-3
• MF: C₁₆H₂₈N₄O₁₁
• MW: 452.41
• CID: 5071447
• Update Time: 2025-05-25

LacNAc-ethyl azide Chemical and Physical Properties

Names and Identifiers

• LacNAc (N-Acetyl-D-Lactosamine) Ligand: 2-Azidoethyl N-acetyllactosamine
• LacNAc-ethyl azide

• Inchi： 1S/C16H28N4O11/c1-6(23)19-9-11(25)14(8(5-22)30-15(9)28-3-2-18-20-17)31-16-13(27)12(26)10(24)7(4-21)29-16/h7-16,21-22,24-27H,2-5H2,1H3,(H,19,23)/t7-,8-,9-,10+,11-,12+,13-,14-,15-,16+/m1/s1
• InChI Key： GBIYEXBPCNHQHL-NSSUFJHZSA-N
• SMILES： [C@H]1([C@@H](O[C@]2([C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)[H])[C@@H]([C@@H](NC(C)=O)[C@H](OCCN=[N+]=[N-])O1)O)CO

Additional information on LacNAc-ethyl azide

Comprehensive Overview of LacNAc-ethyl azide (CAS No. 338971-38-3): Properties, Applications, and Research Insights

LacNAc-ethyl azide (CAS No. 338971-38-3) is a specialized glycoconjugate compound widely utilized in glycobiology and bioconjugation research. This molecule features an N-acetyllactosamine (LacNAc) core linked to an ethyl azide functional group, making it a valuable tool for click chemistry applications. Its unique structure enables selective labeling and modification of biomolecules, particularly in the study of cell-surface glycans and protein glycosylation.

The growing interest in LacNAc-ethyl azide aligns with advancements in precision medicine and diagnostic probe development. Researchers frequently search for "LacNAc-ethyl azide synthesis," "click chemistry reagents," and "glycan labeling techniques," reflecting its importance in modern biochemical assays. The compound's azide group allows efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in bioorthogonal chemistry.

From a structural perspective, CAS 338971-38-3 exhibits remarkable stability under physiological conditions while maintaining reactivity for conjugation reactions. This balance makes it ideal for live-cell imaging studies investigating glycan dynamics or receptor-ligand interactions. Recent publications highlight its utility in developing glycosylation-based biosensors and targeted drug delivery systems, addressing current research trends in theranostic applications.

The pharmaceutical industry shows increasing demand for LacNAc derivatives like 338971-38-3 for vaccine adjuvant design and immunomodulation studies. Its ability to mimic natural glycan epitopes supports investigations into immune cell recognition mechanisms. Many researchers specifically seek "LacNAc-ethyl azide solubility" and "storage conditions" information, emphasizing practical considerations for experimental workflows.

Analytical characterization of LacNAc-ethyl azide typically involves HPLC purification and mass spectrometry verification, with particular attention to its anomeric configuration purity. The compound's molecular weight (C₁₄H₂₄N₄O₁₀) and structural formula are frequently referenced in glycan microarray studies examining lectin binding specificities.

Emerging applications leverage CAS 338971-38-3 in glycoengineering of therapeutic antibodies to optimize their Fc effector functions. This connects to popular search queries about "antibody glycosylation impact" and "biologic drug optimization." The compound's ethyl spacer provides optimal distance between the LacNAc moiety and reactive azide, enhancing conjugation efficiency in complex biological matrices.

Quality assessment of LacNAc-ethyl azide requires rigorous NMR analysis (particularly ¹H and ¹³C spectra) to confirm the absence of anomeric mixtures. Suppliers often provide detailed certificates of analysis addressing common purchaser concerns about "glycosidic bond stability" and "azide group reactivity." Proper handling involves protection from moisture and storage at recommended temperatures to preserve its chemical integrity.

Recent methodological innovations employ 338971-38-3 in multiplexed glycan profiling using mass cytometry (CyTOF) and super-resolution microscopy. These applications respond to the scientific community's growing need for "high-content glycan analysis" solutions. The compound's compatibility with fluorescent dyes via strain-promoted azide-alkyne cycloaddition (SPAAC) further expands its utility in single-molecule tracking experiments.

Comparative studies highlight LacNAc-ethyl azide's advantages over traditional biotinylation methods for glycoprotein capture, particularly in reducing nonspecific binding artifacts. This addresses frequent experimental challenges noted in searches for "specific glycan detection methods." The compound's modular design also permits incorporation into solid-phase synthesis protocols for constructing complex oligosaccharide libraries.

Future research directions for CAS 338971-38-3 include adaptation to microfluidic glycan analysis platforms and integration with machine learning-assisted glycosylation pattern recognition. These developments align with industry demands for "automated glycomics workflows" and "AI in glycobiology." The compound's well-defined chemical properties and reproducible performance ensure its continued relevance in advancing glycoscience technologies.